Cas no 2089462-18-8 (4H-1-Benzopyran-4-one, 3-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-[4-(β-D-glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 3-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-[4-(β-D-glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-
• CAS No: 2089462-18-8
• MF: C₃₁H₃₄O₁₉
• MW: 710.590271472931
• CID: 5306541
• PubChem ID: 165430697
• Update Time: 2024-11-06

4H-1-Benzopyran-4-one, 3-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-[4-(β-D-glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-[4-(β-D-glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-
• E88656
• 6''-MALONATE-COMPLANATUSIDE
• 2089462-18-8

• Inchi： 1S/C31H34O19/c1-44-13-6-14(33)20-15(7-13)47-28(11-2-4-12(5-3-11)46-30-26(42)24(40)21(37)16(9-32)48-30)29(23(20)39)50-31-27(43)25(41)22(38)17(49-31)10-45-19(36)8-18(34)35/h2-7,16-17,21-22,24-27,30-33,37-38,40-43H,8-10H2,1H3,(H,34,35)/t16-,17-,21-,22-,24+,25+,26-,27-,30-,31+/m1/s1
• InChI Key： LYXGNVPOKGCBIY-BJQVKHFCSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](COC(=O)CC(=O)O)O1)O)C1C(C2=C(C=C(OC)C=C2OC=1C1C=CC(O[C@H]2[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O2)O)=CC=1)O)=O

Computed Properties

• Exact Mass: 710.16942885g/mol
• Monoisotopic Mass: 710.16942885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 298Ų

Related Categories

• Flavonoids